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Compound of Interest

Compound Name: Tetrahydro-4H-pyran-4-one

Cat. No.: B041191 Get Quote

Solubility Profile of Tetrahydro-4H-pyran-4-one:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

Tetrahydro-4H-pyran-4-one in water and various organic solvents. This document is intended

to be a valuable resource for researchers, scientists, and professionals in drug development

who utilize this versatile ketone in their work.

Core Solubility Data
Tetrahydro-4H-pyran-4-one, a colorless to pale yellow liquid, is a cyclic ketone and an

important intermediate in organic synthesis.[1] Its solubility is a critical parameter for its

application in various chemical reactions and formulations. The following table summarizes the

available quantitative and qualitative solubility data for Tetrahydro-4H-pyran-4-one.
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Solvent
Chemical
Formula

Molar Mass
( g/mol )

Temperatur
e (°C)

Solubility Citation

Water H₂O 18.02 25 Miscible [1][2][3]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 Not Specified 100 mg/mL [4]

Ethanol C₂H₅OH 46.07 Not Specified Soluble [1]

Acetone C₃H₆O 58.08 Not Specified Soluble [1]

Diethyl Ether (C₂H₅)₂O 74.12 Not Specified Soluble [1]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is crucial for the successful design of chemical processes

and formulations. The following are detailed methodologies for key experiments to determine

the solubility of a liquid compound like Tetrahydro-4H-pyran-4-one.

Isothermal Saturation Method (for Solid Solutes,
adapted for Liquid)
This method is a standard technique for determining the equilibrium solubility of a compound in

a given solvent. While typically used for solids, the principle can be adapted for liquid solutes

where miscibility is not already established.

Materials:

Tetrahydro-4H-pyran-4-one

Solvent of interest (e.g., water, ethanol)

Thermostatic shaker or water bath

Centrifuge

Analytical balance
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Volumetric flasks

Pipettes

Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a

suitable detector

Procedure:

An excess amount of Tetrahydro-4H-pyran-4-one is added to a known volume of the

solvent in a sealed container.

The container is placed in a thermostatic shaker or water bath set to the desired temperature

(e.g., 25 °C).

The mixture is agitated for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). Preliminary studies should be conducted to determine the time required to reach

equilibrium.

After reaching equilibrium, the mixture is allowed to stand undisturbed at the same

temperature to allow for phase separation. If an emulsion forms, the mixture is centrifuged at

a high speed to separate the layers.

A known volume of the supernatant (the solvent layer saturated with the solute) is carefully

withdrawn using a pipette.

The withdrawn sample is diluted with a suitable solvent to a concentration within the linear

range of the analytical instrument.

The concentration of Tetrahydro-4H-pyran-4-one in the diluted sample is determined using

a calibrated GC or HPLC method.

The solubility is then calculated and can be expressed in various units such as g/100 mL,

mol/L, or mg/mL.

Gravimetric Method (for Non-Volatile Solutes, adapted
for this context)
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The gravimetric method is a straightforward technique for determining solubility by measuring

the mass of the solute dissolved in a known mass of solvent. This method is most suitable for

non-volatile solutes, but can be adapted with care for moderately volatile compounds like

Tetrahydro-4H-pyran-4-one by minimizing evaporation during handling.

Materials:

Tetrahydro-4H-pyran-4-one

Solvent of interest

Thermostatic bath

Sealed vials

Analytical balance

Evaporating dish

Oven

Procedure:

A saturated solution is prepared using the isothermal saturation method as described above.

A known mass of the clear, saturated supernatant is carefully transferred to a pre-weighed

evaporating dish.

The solvent is evaporated from the dish at a controlled temperature. For organic solvents,

this should be done in a fume hood. For water, a drying oven at a temperature below the

boiling point of Tetrahydro-4H-pyran-4-one (166-166.5 °C) can be used.

The dish containing the residue (Tetrahydro-4H-pyran-4-one) is then dried to a constant

weight in an oven at a temperature that will not cause decomposition or significant

volatilization of the solute.

The mass of the residue is determined by subtracting the initial weight of the evaporating

dish.
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The solubility is calculated as the mass of the solute per mass or volume of the solvent.

Synthesis Workflow of Tetrahydro-4H-pyran-4-one
Tetrahydro-4H-pyran-4-one is a key intermediate in many synthetic pathways.[5] The

following diagram illustrates a common synthetic route.

3-Chloropropionyl chloride
+ Ethylene

Friedel-Crafts
Acylation

(AlCl3 catalyst)

Reaction 1,5-Dichloropentan-3-oneIntermediate Cyclization
(Base or Acid catalyst)

Reaction Tetrahydro-4H-pyran-4-oneFinal Product

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Tetrahydro-4H-pyran-4-one.

This technical guide provides essential information on the solubility of Tetrahydro-4H-pyran-4-
one, along with detailed experimental protocols for its determination. The provided synthesis

workflow offers insight into its production. This compilation of data and methodologies aims to

support and facilitate the work of researchers and professionals in the chemical and

pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility of Tetrahydro-4H-pyran-4-one in organic
solvents and water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041191#solubility-of-tetrahydro-4h-pyran-4-one-in-
organic-solvents-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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